Cas no 1805320-25-5 (2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride
• CAS No: 1805320-25-5
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4846602
• Update Time: 2025-06-26

2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO/c1-4-2-6(8(10)11)12-3-5(4)7(9)13/h2-3,8H,1H3
• InChI Key： FTOIEYJOUXCUAH-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=C(C(F)F)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride

Introduction to 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride (CAS No. 1805320-25-5) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride, identified by the CAS number 1805320-25-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural features, including a difluoromethyl group at the 2-position and a methyl group at the 4-position, coupled with a carbonyl chloride functionality at the 5-position. These structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The difluoromethyl group is a key pharmacophore in drug design due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, compounds incorporating difluoromethyl groups have been extensively studied for their potential in creating more effective and durable therapeutic agents. For instance, drugs like crizotinib and vorinostat utilize similar structural motifs to achieve their pharmacological effects.

The carbonyl chloride moiety in 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride serves as a reactive handle for further functionalization. This reactivity is particularly valuable in peptide coupling reactions, where it acts as an activated derivative of pyridine-5-carboxylic acid. Such derivatives are widely employed in the synthesis of peptide-based drugs and probes, which are critical in understanding biological pathways and developing targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. The combination of the difluoromethyl and methyl substituents in 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride not only enhances its synthetic utility but also contributes to its potential as a building block for next-generation therapeutics. For example, researchers have leveraged this compound to develop inhibitors of enzyme targets involved in cancer and inflammation.

In clinical trials, pyridine-based compounds have demonstrated promising results across various therapeutic areas. The structural framework of 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride aligns well with this trend, offering a scaffold that can be modified to address unmet medical needs. Its role as an intermediate in synthesizing complex molecules underscores its importance in both academic research and industrial applications.

The synthesis of 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride involves multi-step organic transformations that highlight the compound's synthetic versatility. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, while the formation of the carbonyl chloride functionality demands careful handling due to its high reactivity. These synthetic challenges underscore the compound's complexity but also its potential as a valuable tool in chemical biology.

One notable application of this compound is in the development of small-molecule probes for biochemical assays. The reactivity of the carbonyl chloride group allows for selective labeling of biomolecules, enabling researchers to study protein-protein interactions and enzyme mechanisms with high precision. Such studies are crucial for elucidating disease pathways and identifying new drug targets.

The growing interest in fluorinated compounds has driven innovation in their synthesis and application. 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride exemplifies this trend by serving as a precursor for numerous fluorinated derivatives with tailored biological activities. These derivatives are being explored for their potential in treating neurological disorders, infectious diseases, and metabolic conditions.

Future research directions may focus on expanding the synthetic toolkit for this compound to enable more efficient access to structurally diverse analogs. Advances in flow chemistry and catalytic methods could further enhance the scalability and sustainability of its production. Additionally, computational modeling techniques may be employed to predict the biological activity of novel derivatives derived from this scaffold.

In summary, 2-(Difluoromethyl)-4-methylpyridine-5-carbonyl chloride (CAS No. 1805320-25-5) is a multifaceted compound with significant potential in chemical biology and pharmaceutical development. Its unique structural features, coupled with its reactivity as an intermediate, make it a valuable asset for researchers seeking to design innovative therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.